Cas no 864926-29-4 (6-ethyl 3-methyl 2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate)

• Product Name: 6-ethyl 3-methyl 2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
• CAS No: 864926-29-4
• MF: C₂₃H₂₈N₂O₅S
• MW: 444.543825149536
• CID: 6221625
• PubChem ID: 4443770
• Update Time: 2025-08-01

6-ethyl 3-methyl 2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 6-ethyl 3-methyl 2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
• 6-ethyl 3-methyl 2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• 6-O-ethyl 3-O-methyl 2-[(4-tert-butylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• F1298-0165
• 864926-29-4
• AKOS024604348
• 6-ethyl 3-methyl 2-(4-(tert-butyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate

• Inchi： 1S/C23H28N2O5S/c1-6-30-22(28)25-12-11-16-17(13-25)31-20(18(16)21(27)29-5)24-19(26)14-7-9-15(10-8-14)23(2,3)4/h7-10H,6,11-13H2,1-5H3,(H,24,26)
• InChI Key： BBSWNIOEVJCTFV-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C2=C1CN(C(=O)OCC)CC2)NC(C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 444.17189317g/mol
• Monoisotopic Mass: 444.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 113Ų

Additional information on 6-ethyl 3-methyl 2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate

Introduction to 6-ethyl 3-methyl 2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate (CAS No. 864926-29-4)

6-ethyl 3-methyl 2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate (CAS No. 864926-29-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for the development of novel drugs targeting various diseases.

The core structure of 6-ethyl 3-methyl 2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate consists of a thienopyridine ring system fused with a benzamide moiety. The presence of the tert-butyl group on the benzamide and the ethyl and methyl substituents on the thienopyridine ring contribute to its distinct chemical properties and biological activity. These functional groups play a crucial role in modulating the compound's interactions with biological targets and enhancing its pharmacological profile.

Recent studies have highlighted the potential of thienopyridines in various therapeutic areas. For instance, thienopyridines have been investigated for their anti-inflammatory, anti-cancer, and neuroprotective properties. The specific structure of 6-ethyl 3-methyl 2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate has shown promise in preclinical studies for its ability to inhibit specific enzymes involved in inflammatory pathways and to modulate cellular signaling cascades associated with cancer progression.

In the context of neurodegenerative diseases, thienopyridines have been explored for their neuroprotective effects. The tert-butyl group on the benzamide moiety of 6-ethyl 3-methyl 2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate enhances its lipophilicity and facilitates its crossing of the blood-brain barrier. This property is crucial for drugs targeting central nervous system disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 6-ethyl 3-methyl 2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further development as a therapeutic agent.

In addition to its potential therapeutic applications, 6-ethyl 3-methyl 2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate has been used as a valuable tool in chemical biology research. Its unique structure allows it to serve as a scaffold for the design and synthesis of novel compounds with enhanced biological activities. By modifying the substituents on the thienopyridine ring or the benzamide moiety, researchers can fine-tune the pharmacological properties of these derivatives to meet specific therapeutic needs.

The synthesis of 6-ethyl 3-methyl 2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate involves multi-step reactions that require precise control over reaction conditions and purification techniques. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. These improvements have facilitated its use in both academic research and industrial drug discovery programs.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-ethyl 3-methyl 2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate in various disease models. Preliminary results from these trials have been promising and suggest that this compound has the potential to become a valuable addition to the arsenal of therapeutic agents available for treating inflammatory diseases and cancer.

In conclusion, 6-ethyl 3-methyl 2-(4-tert-butylbenzamido)-4H,5H,6H ,7 H -th ien o [2 ,3 -c ] py r id ine -3 ,6 -di car box yla te (CAS No. 864926-29-4) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it a promising candidate for further development as a therapeutic agent targeting multiple disease states. Ongoing research continues to uncover new applications and optimize its use in clinical settings.